Cas no 38353-27-4 (Ethyl 2-cyclobutylacetate)

• Product Name: Ethyl 2-cyclobutylacetate
• CAS No: 38353-27-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD09953134
• CID: 859280
• PubChem ID: 14322004
• Update Time: 2025-06-14

Ethyl 2-cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyclobutylacetate
• Cyclobutaneacetic acid ethyl ester
• CYCLOBUTYL-ACETIC ACID ETHYL ESTER
• AG-F-35254
• AGN-PC-0011N8
• ANW-67999
• CTK4H9817
• Cyclobutylaethylacetat
• ethyl cyclobutylacetate
• SureCN1881523
• 38353-27-4
• SY240747
• SCHEMBL1881523
• AKOS006310683
• JPXIQOLOFKDUFB-UHFFFAOYSA-N
• CS-D0101
• DA-34954
• AS-42083
• DTXSID90558888
• SB12962
• MFCD09953134
• ETHYL2-CYCLOBUTYLACETATE

• MDL： MFCD09953134
• Inchi： 1S/C8H14O2/c1-2-10-8(9)6-7-4-3-5-7/h7H,2-6H2,1H3
• InChI Key： JPXIQOLOFKDUFB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CCC1)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Ethyl 2-cyclobutylacetate

Comprehensive Overview of Ethyl 2-cyclobutylacetate (CAS No. 38353-27-4): Properties, Applications, and Industry Insights

Ethyl 2-cyclobutylacetate (CAS No. 38353-27-4) is a specialized ester compound with a unique molecular structure, combining a cyclobutyl ring with an ethyl acetate moiety. This chemical has garnered attention in recent years due to its versatile applications in fragrances, flavors, and pharmaceutical intermediates. The growing demand for sustainable aroma chemicals and high-purity esters in the cosmetics and food industries has positioned Ethyl 2-cyclobutylacetate as a compound of significant commercial interest.

From a structural perspective, Ethyl 2-cyclobutylacetate features a cyclobutane ring, which contributes to its distinct steric and electronic properties. The cyclobutyl group enhances the molecule's stability while maintaining reactivity for further chemical modifications. Researchers have explored its potential as a building block in organic synthesis, particularly in the development of flavor enhancers and fragrance modifiers. The ester functionality makes it soluble in common organic solvents, facilitating its use in various formulation processes.

The fragrance industry has shown particular interest in Ethyl 2-cyclobutylacetate due to its ability to impart woody and fruity notes to perfume compositions. Perfumers value its moderate volatility and persistence, making it suitable for middle-note applications. Recent trends in clean beauty products and natural-inspired fragrances have increased demand for such specialty esters that can provide complex olfactory profiles without relying on traditional animal-derived ingredients.

In the flavor industry, Ethyl 2-cyclobutylacetate has been investigated for its potential to enhance fruit flavors, particularly in beverages and confectionery products. The compound's ability to contribute to tropical fruit nuances makes it valuable for creating innovative flavor profiles that cater to changing consumer preferences. Food scientists are particularly interested in how this ester interacts with other flavor compounds to create synergistic effects in complex formulations.

From a synthetic chemistry standpoint, Ethyl 2-cyclobutylacetate serves as an important intermediate in pharmaceutical research. The cyclobutane scaffold is increasingly recognized for its potential in drug design, particularly in the development of bioactive molecules with improved metabolic stability. Medicinal chemists have explored derivatives of this compound for various therapeutic applications, though specific drug development uses remain proprietary to individual research organizations.

The production of Ethyl 2-cyclobutylacetate typically involves esterification reactions between 2-cyclobutylacetic acid and ethanol, often catalyzed by acid or enzymatic methods. Recent advancements in green chemistry have led to more sustainable production processes, including the use of biocatalysts and continuous flow reactors that minimize waste and energy consumption. These innovations align with the chemical industry's growing emphasis on environmentally friendly synthesis methods.

Analytical characterization of Ethyl 2-cyclobutylacetate typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared spectroscopy. These methods confirm the compound's purity and structural integrity, which are critical for applications in sensitive industries like food and fragrances. Quality control protocols have become increasingly stringent as regulatory requirements for food-grade additives and cosmetic ingredients continue to evolve.

Market trends indicate growing interest in specialty esters like Ethyl 2-cyclobutylacetate, particularly in Asia-Pacific regions where the flavor and fragrance industries are expanding rapidly. The compound's relative novelty presents both opportunities and challenges for manufacturers, as they must balance scale-up production with maintaining consistent quality standards. Industry analysts predict steady growth in demand for such niche chemicals as consumer products continue to emphasize unique sensory experiences and clean-label formulations.

From a regulatory perspective, Ethyl 2-cyclobutylacetate is generally recognized as safe for use in fragrances when used according to industry standards. However, formulators must stay informed about evolving regulations concerning allergen labeling and restricted substances in different global markets. The Research Institute for Fragrance Materials (RIFM) and other organizations continue to evaluate the safety profile of such compounds to ensure compliance with international standards.

Future research directions for Ethyl 2-cyclobutylacetate may explore its potential in biodegradable polymers and green solvents, areas where ester compounds are gaining attention. Additionally, the development of enantioselective synthesis methods could open new possibilities for creating optically pure versions of the compound, which might exhibit different organoleptic or biological properties. Such advancements would further expand the commercial potential of this versatile chemical.

In conclusion, Ethyl 2-cyclobutylacetate (CAS No. 38353-27-4) represents an interesting case study in how specialized esters find applications across multiple industries. Its unique structural features, combined with evolving market demands for sustainable ingredients and novel sensory compounds, position it as a chemical worth watching in coming years. As research continues and production methods improve, we can expect to see broader adoption of this compound in various commercial applications.